Cas no 167951-80-6 (3,3,3-Trifluoropropylene Carbonate)

• Product Name: 3,3,3-Trifluoropropylene Carbonate
• CAS No: 167951-80-6
• MF: C₄H₃F₃O₃
• MW: 156.060032129288
• MDL: MFCD02183522
• CID: 111038
• PubChem ID: 3547310
• Update Time: 2025-11-02

3,3,3-Trifluoropropylene Carbonate Chemical and Physical Properties

Names and Identifiers

• 3,3,3-TRIFLUOROPROPYLENE CARBONATE
• 3,3,3-Trifluoroproplylene carbonate
• 1,3-Dioxolan-2-one,4-(trifluoromethyl)-
• 4-(trifluoromethyl)-1,3-dioxolan-2-one
• 4-trifluoromethyl-1,3-dioxolan-2-one
• trifluoromethyl ethylene carbonate
• trifluoropropylene carbonate
• 4-trifluoroMethyl ethylence carbonate
• 5392AD
• SY197997
• 1,3-Dioxolan-2-one, 4-(trifluoromethyl)-
• Z2168389644
• Z1198159896
• CS-0155471
• EN300-217650
• (+)-4-(Trifluoromethyl)-1,3-dioxolan-2-one
• 1,3-Dioxolan-2-one, 4-(trifluoromethyl)-, (+)-
• 167951-80-6
• DTXSID801265386
• GKZFQPGIDVGTLZ-UHFFFAOYSA-O
• SCHEMBL140240
• GKZFQPGIDVGTLZ-UHFFFAOYSA-N
• T3985
• AKOS006279946
• 167951-81-7
• 3,3,3-TRIFLUOROPROPYLENECARBONATE
• J-010417
• MFCD02183522
• 3,3,3-TRIFLUOROPROPYLENE CARBONAT
• PS-11848
• DTXSID20393522
• A12132
• AMY6880
• A920252
• 3,3,3-Trifluoropropylene Carbonate

• MDL： MFCD02183522
• Inchi： 1S/C4H3F3O3/c5-4(6,7)2-1-9-3(8)10-2/h2H,1H2
• InChI Key： GKZFQPGIDVGTLZ-UHFFFAOYSA-N
• SMILES： FC(C1COC(=O)O1)(F)F

Computed Properties

• Exact Mass: 156.00300
• Monoisotopic Mass: 156.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.554±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 206.6±35.0 ºC (760 Torr),
• Flash Point: 76.8±20.8 ºC,
• Refractive Index: 1.356
• Solubility: Soluble (162 g/l) (25 º C),
• PSA: 35.53000
• LogP: 1.08410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 3,3,3-Trifluoropropylene Carbonate

3,3,3-Trifluoropropylene Carbonate (CAS 167951-80-6): A Versatile Fluorinated Solvent for Advanced Energy Storage and Green Chemistry

In the rapidly evolving field of fluorinated solvents, 3,3,3-Trifluoropropylene Carbonate (CAS 167951-80-6) has emerged as a compound of significant interest for researchers and industries alike. This fluorinated cyclic carbonate combines unique electrochemical properties with environmental advantages, making it particularly valuable for next-generation lithium-ion battery electrolytes and other high-performance applications.

The molecular structure of 3,3,3-Trifluoropropylene Carbonate features a carbonate ring substituted with three fluorine atoms, giving it distinctive properties compared to conventional carbonate solvents. The presence of fluorine atoms significantly enhances the compound's oxidative stability, a critical factor for high-voltage battery applications that are currently in high demand for electric vehicles and grid storage solutions.

Recent studies highlight the advantages of 3,3,3-Trifluoropropylene Carbonate electrolyte additive in improving battery performance. When used as a co-solvent in lithium-ion battery formulations, it demonstrates superior thermal stability and electrochemical window compared to standard carbonate solvents. These properties address one of the most pressing concerns in battery technology today - safety and longevity under extreme operating conditions.

Beyond energy storage applications, 3,3,3-Trifluoropropylene Carbonate finds use in specialized organic synthesis and as a green chemistry solvent. Its unique solvation properties make it valuable for reactions requiring polar aprotic conditions, while its relatively low toxicity profile compared to many traditional solvents aligns with current trends toward more sustainable chemical processes.

The market for fluorinated solvents like 3,3,3-Trifluoropropylene Carbonate is experiencing steady growth, driven by increasing demand from the electric vehicle industry and renewable energy sector. Manufacturers are responding to this demand by developing improved synthesis methods for CAS 167951-80-6 that enhance purity while reducing production costs and environmental impact.

Researchers continue to explore new applications for 3,3,3-Trifluoropropylene Carbonate, particularly in emerging technologies such as solid-state batteries and supercapacitors. Its ability to form stable interfaces with electrode materials makes it a promising candidate for these next-generation energy storage devices that promise higher energy density and faster charging capabilities.

Quality control is paramount when working with 3,3,3-Trifluoropropylene Carbonate. Reputable suppliers provide comprehensive analytical data including GC purity, water content, and impurity profile to ensure consistent performance in sensitive applications. Proper storage conditions - typically under inert atmosphere and moisture-free environment - are essential to maintain the compound's stability over time.

From a regulatory perspective, 3,3,3-Trifluoropropylene Carbonate is generally regarded as safer than many traditional solvents, though proper handling procedures should always be followed. Its growing popularity reflects broader industry trends toward sustainable chemistry and safer alternatives to conventional materials.

As research into advanced battery technologies intensifies, the role of specialized solvents like 3,3,3-Trifluoropropylene Carbonate becomes increasingly important. Future developments may see its application expand into areas such as flexible electronics and wearable energy storage devices, where its combination of properties offers unique advantages.

For researchers and manufacturers seeking alternatives to conventional carbonate solvents, 3,3,3-Trifluoropropylene Carbonate (CAS 167951-80-6) represents an exciting option that combines performance benefits with improved safety characteristics. Its growing adoption across multiple industries underscores its potential to contribute to more efficient and sustainable technological solutions in the years to come.